molecular formula C10H8ClNO B8474406 1-(chloromethyl)-3-formyl-1H-indole

1-(chloromethyl)-3-formyl-1H-indole

Cat. No.: B8474406
M. Wt: 193.63 g/mol
InChI Key: BLJPTCYFQFTLNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Chloromethyl)-3-formyl-1H-indole is a heterocyclic compound featuring a chloromethyl (-CH2Cl) group at the 1-position and a formyl (-CHO) group at the 3-position of the indole scaffold. This dual functionalization confers unique reactivity: the chloromethyl group acts as a leaving group in nucleophilic substitution reactions, while the formyl group enables condensation or cyclization reactions, making the compound a versatile intermediate in organic synthesis and pharmaceutical development .

Properties

Molecular Formula

 C10H8ClNO

Molecular Weight

 193.63 g/mol

IUPAC Name

 1-(chloromethyl)indole-3-carbaldehyde

InChI

 InChI=1S/C10H8ClNO/c11-7-12-5-8(6-13)9-3-1-2-4-10(9)12/h1-6H,7H2

InChI Key

 BLJPTCYFQFTLNA-UHFFFAOYSA-N

Canonical SMILES

 C1=CC=C2C(=C1)C(=CN2CCl)C=O

Origin of Product

 United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 1-(chloromethyl)-3-formyl-1H-indole with structurally related indole derivatives, focusing on substituent effects, synthetic routes, spectral characteristics, and applications.

Substituent Effects and Reactivity

Compound Name Key Substituents Reactivity Profile
1-(Chloromethyl)-3-formyl-1H-indole 1-CH2Cl, 3-CHO High reactivity: Chloromethyl enables alkylation; formyl supports condensations.
1-(Phenylsulfonyl)-3-formylindole 1-SO2Ph, 3-CHO Sulfonyl group enhances stability but reduces electrophilicity at the 1-position .
1-Ethyl-1H-indole 1-CH2CH3 Ethyl group is inert, limiting synthetic utility compared to chloromethyl .
3-(4-Fluorobenzyl)-1H-indole 3-CH2(4-F-C6H4) Benzyl groups enhance lipophilicity but lack direct leaving-group reactivity .
7-Chloro-3-(difluoromethyl)-1H-indole 7-Cl, 3-CF2H Difluoromethyl and chloro groups improve metabolic stability in agrochemicals .

Spectral Data Comparison

Compound Name Key NMR Shifts (δ, ppm) HRMS ([M+H]+)
1-(Chloromethyl)-3-formyl-1H-indole N/A (predicted: CH2Cl ~4.5, CHO ~10) N/A
3-(2-Chlorobenzyl)-1H-indole (3j) 4.25 (s, CH2), 7.98 (br s, NH) 242.0731 (calc)
1-Benzyl-1H-indol-3-amine HCl 47.53 (CH2), 128.73 (C-3a) 223.1225 (observed)
1-(Chloromethyl)-2,3-dihydro-1H-benzo[e]indole N/A Used in ADCs; exact mass not provided .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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